3-(4-fluorophenyl)-1-methyl-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C24H21FN4O2S/c1-29-22(14-21(28-29)17-6-8-18(25)9-7-17)24(31)27-19-10-4-16(5-11-19)13-23(30)26-15-20-3-2-12-32-20/h2-12,14H,13,15H2,1H3,(H,26,30)(H,27,31)
• InChI Key: JWXZZWLDOONVRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)CC(=O)NCC4=CC=CS4
• Molecular Formula: C24H21FN4O2S
• Molecular Weight: 448.5 g/mol

Description

3-(4-fluorophenyl)-1-methyl-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H21FN4O2S and its molecular weight is 448.52. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

The chemical structure of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides reveals geometric parameters that show the methoxy/methyl-substituted phenyl groups are almost perpendicular to the pyrazoline ring, indicating potential for diverse chemical interactions and applications in medicinal chemistry (Köysal et al., 2005). The study on the synthesis and characterization of the research chemical N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, also known as 3,5-AB-CHMFUPPYCA, highlights its bioisosteric replacement of an indazole ring frequently associated with synthetic cannabinoids, indicating its relevance in the study of novel pharmacological agents (McLaughlin et al., 2016).

Cytotoxic Activity

Research into pyrazolo[1,5-a]pyrimidines and related Schiff bases shows significant cytotoxicity against various human cancer cell lines, indicating potential applications in cancer research and therapy (Hassan et al., 2015). Similarly, the synthesis, characterization, and evaluation of cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have shown promising results against Ehrlich Ascites Carcinoma (EAC) cells, further supporting the compound's applicability in anticancer research (Hassan et al., 2014).

Antimicrobial and Antiproliferative Activities

Studies on pyrazole-sulfonamide derivatives have revealed notable antiproliferative activities against HeLa and C6 cell lines, highlighting the compound's utility in developing new antimicrobial and antiproliferative agents (Mert et al., 2014). Additionally, the preparation and reactions of various derivatives have demonstrated excellent biocidal properties against bacteria and fungi, suggesting applications in developing new antibacterial and antifungal treatments (Youssef et al., 2011).